Cas no 84255-27-6 (trans-1-[[5-(dimethylamino)-1-naphthyl]sulphonyl]-4-hydroxy-l-proline, compound with piperidine (1:1))

• Product Name: trans-1-[[5-(dimethylamino)-1-naphthyl]sulphonyl]-4-hydroxy-l-proline, compound with piperidine (1:1)
• CAS No: 84255-27-6
• MF: C₂₂H₃₁N₃O₅S
• MW: 449.563644647598
• CID: 888643
• PubChem ID: 44150961
• Update Time: 2025-04-19

trans-1-[[5-(dimethylamino)-1-naphthyl]sulphonyl]-4-hydroxy-l-proline, compound with piperidine (1:1) Chemical and Physical Properties

Names and Identifiers

• trans-1-[[5-(dimethylamino)-1-naphthyl]sulphonyl]-4-hydroxy-l-proline, compound with piperidine (1:1)
• (2S,4R)-1-[5-(dimethylamino)naphthalen-1-yl]sulfonyl-4-hydroxypyrrolidine-2-carboxylic acid,piperidine
• EINECS 282-574-4
• 84255-27-6
• DTXSID50233189
• trans-1-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-4-hydroxy-L-proline, compound with piperidine (1:1)

• Inchi： 1S/C17H20N2O5S.C5H11N/c1-18(2)14-7-3-6-13-12(14)5-4-8-16(13)25(23,24)19-10-11(20)9-15(19)17(21)22;1-2-4-6-5-3-1/h3-8,11,15,20H,9-10H2,1-2H3,(H,21,22);6H,1-5H2/t11-,15+;/m1./s1
• InChI Key： FZUNHTVJWQLYPG-BTAXJDQBSA-N
• SMILES： S(C1=CC=CC2C(=CC=CC1=2)N(C)C)(N1C[C@@H](C[C@H]1C(=O)O)O)(=O)=O.N1CCCCC1

Computed Properties

• Exact Mass: 449.19844227g/mol
• Monoisotopic Mass: 449.19844227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų